Cas no 941244-64-0 (2-4-(morpholine-4-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-4-(morpholine-4-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 941244-64-0
• MF: C₂₃H₂₂N₄O₄S
• MW: 450.510183811188
• CID: 5428832
• PubChem ID: 16646341
• Update Time: 2025-05-25

2-4-(morpholine-4-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• STK874420
• VU0611151-1
• 5-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(morpholinosulfonyl)phenyl)oxazole-4-carbonitrile
• 5-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile
• 941244-64-0
• F3330-0186
• AKOS002298314
• 2-[4-(morpholine-4-sulfonyl)phenyl]-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile
• 5-(3,4-Dihydro-2(1H)-isoquinolinyl)-2-[4-(4-morpholinylsulfonyl)phenyl]-4-oxazolecarbonitrile
• 2-4-(morpholine-4-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H22N4O4S/c24-15-21-23(26-10-9-17-3-1-2-4-19(17)16-26)31-22(25-21)18-5-7-20(8-6-18)32(28,29)27-11-13-30-14-12-27/h1-8H,9-14,16H2
• InChI Key： YLVXTJGUKFRHPY-UHFFFAOYSA-N
• SMILES： O1C(N2CCC3=C(C2)C=CC=C3)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 450.13617637g/mol
• Monoisotopic Mass: 450.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 696.2±65.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-4-(morpholine-4-sulfonyl)phenyl-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

Chemical Compound CAS No. 941244-64-0: 2-[4-(Morpholine-4-sulfonyl)phenyl]-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile

The compound with CAS No. 941244-64-0, named 2-[4-(Morpholine-4-sulfonyl)phenyl]-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates a morpholine sulfonyl group, a tetrahydroisoquinoline moiety, and an oxazole ring with a cyano substituent, making it a complex yet intriguing structure for scientific exploration.

Recent studies have highlighted the importance of morpholine sulfonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in the compound suggests potential applications in drug delivery systems. Additionally, the tetrahydroisoquinoline moiety is known for its ability to interact with various biological targets, including enzymes and receptors, further underscoring its relevance in therapeutic development.

The oxazole ring within the molecule contributes to its aromatic stability and serves as a platform for further functionalization. The cyano group attached to this ring adds electron-withdrawing properties, which can influence the compound's reactivity and selectivity in biological systems. This combination of structural elements positions the compound as a promising candidate for research into novel drug therapies.

Emerging research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These efforts have not only enhanced the scalability of production but also provided deeper insights into the molecule's chemical behavior.

In terms of pharmacological activity, preliminary studies indicate that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. This suggests its potential utility in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for targeted drug delivery systems.

The integration of morpholine sulfonyl, tetrahydroisoquinoline, and oxazole groups within a single molecule creates a unique chemical entity with multifaceted applications. Researchers are currently investigating its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells. These findings are supported by recent preclinical studies that demonstrate significant tumor growth inhibition in animal models.

From an environmental standpoint, the compound's degradation pathways are being studied to ensure minimal ecological impact during its synthesis and application. Green chemistry principles are being applied to develop sustainable methods for large-scale production, aligning with global efforts to promote eco-friendly pharmaceutical manufacturing.

In conclusion, CAS No. 941244-64-0 represents a cutting-edge advancement in organic chemistry with vast implications for therapeutic development. Its intricate structure and diverse functional groups make it a focal point for ongoing research aimed at unlocking its full potential in medicine and beyond.